Cas no 2680841-39-6 (3-{(prop-2-en-1-yloxy)carbonylamino}-6-(trifluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 3-{(prop-2-en-1-yloxy)carbonylamino}-6-(trifluoromethyl)pyridine-2-carboxylic acid
• CAS No: 2680841-39-6
• MF: C₁₁H₉F₃N₂O₄
• MW: 290.195373296738
• CID: 5636101
• PubChem ID: 165921304
• Update Time: 2025-06-09

3-{(prop-2-en-1-yloxy)carbonylamino}-6-(trifluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28288101
• 3-{[(prop-2-en-1-yloxy)carbonyl]amino}-6-(trifluoromethyl)pyridine-2-carboxylic acid
• 2680841-39-6
• 3-{(prop-2-en-1-yloxy)carbonylamino}-6-(trifluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C11H9F3N2O4/c1-2-5-20-10(19)15-6-3-4-7(11(12,13)14)16-8(6)9(17)18/h2-4H,1,5H2,(H,15,19)(H,17,18)
• InChI Key： AJRASWHIZRCOKB-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(C(=O)O)=N1)NC(=O)OCC=C)(F)F

Computed Properties

• Exact Mass: 290.05144126g/mol
• Monoisotopic Mass: 290.05144126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 88.5Ų

Additional information on 3-{(prop-2-en-1-yloxy)carbonylamino}-6-(trifluoromethyl)pyridine-2-carboxylic acid

Introduction to 3-{(prop-2-en-1-yloxy)carbonylamino}-6-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 2680841-39-6)

3-{(prop-2-en-1-yloxy)carbonylamino}-6-(trifluoromethyl)pyridine-2-carboxylic acid, identified by the CAS number 2680841-39-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its pyridine core, which is functionalized with a variety of substituents that enhance its pharmacological properties. The presence of a trifluoromethyl group and an amide-like moiety in its structure contributes to its unique chemical behavior and potential biological activity.

The trifluoromethyl group, a well-known pharmacophore, is often incorporated into drug molecules to improve metabolic stability, binding affinity, and lipophilicity. In the context of 3-{(prop-2-en-1-yloxy)carbonylamino}-6-(trifluoromethyl)pyridine-2-carboxylic acid, this group likely plays a crucial role in modulating the compound's interaction with biological targets. The pyridine ring itself is a common scaffold in many bioactive molecules, serving as a hinge point for further functionalization. The amide linkage in the compound's name suggests the presence of a peptide-like structure, which is frequently exploited in drug design for its ability to enhance solubility and bioavailability.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing molecular architectures to achieve desired pharmacological outcomes. The combination of a pyridine core with both trifluoromethyl and amide functionalities makes 3-{(prop-2-en-1-yloxy)carbonylamino}-6-(trifluoromethyl)pyridine-2-carboxylic acid an intriguing candidate for further investigation. Researchers have been exploring similar compounds to develop novel therapeutic agents targeting various diseases, including cancer, inflammation, and infectious disorders.

In the realm of oncology, for instance, the incorporation of trifluoromethyl groups has been associated with enhanced antitumor activity due to their ability to influence enzyme kinetics and receptor binding. The amide moiety in 3-{(prop-2-en-1-yloxy)carbonylamino}-6-(trifluoromethyl)pyridine-2-carboxylic acid could potentially serve as a site for post-translational modifications or interactions with biological macromolecules. These features collectively contribute to the compound's potential as a lead molecule in drug discovery.

The synthesis of such complex molecules requires meticulous attention to detail and expertise in organic chemistry. The preparation of 3-{(prop-2-en-1-yloxy)carbonylamino}-6-(trifluoromethyl)pyridine-2-carboxylic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to streamline these processes, making it feasible to produce large quantities of these compounds for research purposes.

One of the key challenges in working with such compounds is their potential reactivity and sensitivity to environmental factors. The presence of both polar and non-polar functional groups necessitates careful handling to prevent degradation or unwanted side reactions. However, modern techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have greatly facilitated the characterization and purification of these molecules.

The pharmacological evaluation of 3-{(prop-2-en-1-yloxy)carbonylamino}-6-(trifluoromethyl)pyridine-2-carboxylic acid has only just begun, but preliminary studies suggest promising activity against certain disease models. Researchers are particularly interested in its potential as an inhibitor or modulator of key enzymes involved in cellular signaling pathways. By understanding how this compound interacts with biological targets, scientists can gain insights into its mechanism of action and explore ways to optimize its therapeutic potential.

Moreover, the structural features of this compound make it an excellent starting point for derivative synthesis. By modifying specific functional groups or introducing new ones, chemists can generate libraries of analogs with tailored properties. This approach allows for rapid screening and identification of more potent and selective drug candidates.

In conclusion, 3-{(prop-2-en-1-yloxy)carbonylamino}-6-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 2680841-39-6) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of pharmacophores positions it as a valuable asset in ongoing drug discovery efforts. As research continues to uncover new applications for this compound and its derivatives, it is likely that we will see further advancements in treating some of humanity's most pressing health challenges.